Cas no 1323955-62-9 ([(3R,4S)-4-(hydroxymethyl)pyrrolidin-3-yl]methanol hydrochloride)

• Product Name: [(3R,4S)-4-(hydroxymethyl)pyrrolidin-3-yl]methanol hydrochloride
• CAS No: 1323955-62-9
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 4694429
• Update Time: 2025-10-31

[(3R,4S)-4-(hydroxymethyl)pyrrolidin-3-yl]methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cis-pyrrolidine-3,4-diyldimethanol hydrochloride
• rac-(3R,4S)-3,4-Pyrrolidinediyldimethanol hydrochloride
• (cis-pyrrolidine-3,4-diyl)dimethanol hydrochloride
• [(3R,4S)-4-(hydroxymethyl)pyrrolidin-3-yl]methanol hydrochloride

• Inchi： 1S/C6H13NO2.ClH/c8-3-5-1-7-2-6(5)4-9;/h5-9H,1-4H2;1H/t5-,6+;
• InChI Key： MXRHFPPLNZYSOO-KNCHESJLSA-N
• SMILES： Cl.OC[C@@H]1CNC[C@@H]1CO

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 77.1
• Topological Polar Surface Area: 52.5

Additional information on [(3R,4S)-4-(hydroxymethyl)pyrrolidin-3-yl]methanol hydrochloride

Research Brief on [(3R,4S)-4-(hydroxymethyl)pyrrolidin-3-yl]methanol hydrochloride (CAS: 1323955-62-9)

[(3R,4S)-4-(hydroxymethyl)pyrrolidin-3-yl]methanol hydrochloride (CAS: 1323955-62-9) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery. This compound, characterized by its two hydroxymethyl groups on a pyrrolidine scaffold, offers unique opportunities for the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents.

Recent studies have highlighted the importance of this compound in the synthesis of novel antiviral and anticancer agents. Its stereochemistry and functional groups make it an ideal candidate for the development of targeted therapies. For instance, researchers have utilized [(3R,4S)-4-(hydroxymethyl)pyrrolidin-3-yl]methanol hydrochloride as a key intermediate in the synthesis of protease inhibitors, which are critical in the treatment of diseases such as HIV and hepatitis C. The compound's ability to interact with specific enzyme active sites has been a focal point of recent investigations.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the use of [(3R,4S)-4-(hydroxymethyl)pyrrolidin-3-yl]methanol hydrochloride in the design of small-molecule inhibitors targeting viral proteases. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against SARS-CoV-2 main protease (Mpro), suggesting its potential utility in the development of broad-spectrum antiviral drugs. The researchers employed molecular docking and kinetic assays to validate the binding affinity and mechanism of action of these derivatives.

Another significant application of this compound lies in its role as a precursor for the synthesis of polyhydroxylated pyrrolidines, a class of compounds known for their glycosidase inhibitory activity. These inhibitors have shown promise in the treatment of metabolic disorders such as diabetes and lysosomal storage diseases. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed the efficient synthesis of such inhibitors using [(3R,4S)-4-(hydroxymethyl)pyrrolidin-3-yl]methanol hydrochloride as a starting material, achieving high yields and enantiomeric purity.

The pharmaceutical industry has also recognized the value of this compound in the development of radiopharmaceuticals. Its ability to chelate metal ions and form stable complexes makes it suitable for use in positron emission tomography (PET) imaging agents. A 2022 study in the European Journal of Nuclear Medicine and Molecular Imaging reported the successful labeling of [(3R,4S)-4-(hydroxymethyl)pyrrolidin-3-yl]methanol hydrochloride with fluorine-18, enabling its use as a tracer for imaging tumor metabolism.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of [(3R,4S)-4-(hydroxymethyl)pyrrolidin-3-yl]methanol hydrochloride. Recent advancements in asymmetric synthesis and catalytic methods have addressed some of these issues, as highlighted in a 2023 review in Chemical Reviews. The review emphasized the importance of green chemistry approaches to improve the sustainability of its production.

In conclusion, [(3R,4S)-4-(hydroxymethyl)pyrrolidin-3-yl]methanol hydrochloride (CAS: 1323955-62-9) represents a valuable tool in modern drug discovery and development. Its diverse applications, from antiviral therapies to diagnostic imaging, underscore its significance in the chemical biology and pharmaceutical fields. Ongoing research continues to explore new derivatives and applications, positioning this compound as a cornerstone of future therapeutic innovations.